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Compound of Interest

Compound Name: Stearic anhydride

Cat. No.: B1294976

Introduction: Stearic anhydride (also known as octadecanoic anhydride) is the acid anhydride
of stearic acid, a long-chain saturated fatty acid. It serves as a crucial reagent and building
block in organic synthesis and materials science. This waxy, white solid is particularly valued
for its ability to introduce the hydrophobic 18-carbon stearoyl group into molecules, a property
leveraged in the development of surfactants, lubricants, and polymers.[1] In the pharmaceutical
and life sciences sectors, stearic anhydride is utilized as a starting material for synthesizing
fatty acid derivatives and as a biocompatible agent for modifying drug delivery systems.[2][3]
This guide provides an in-depth overview of its chemical properties, reaction pathways,
synthesis protocols, and applications for research professionals.

General and Chemical Identification

Stearic anhydride is systematically identified by various chemical codes and nomenclature,
ensuring its precise recognition in research and industry.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1294976?utm_src=pdf-interest
https://www.benchchem.com/product/b1294976?utm_src=pdf-body
https://cymitquimica.com/cas/638-08-4/
https://www.benchchem.com/product/b1294976?utm_src=pdf-body
https://www.biosynth.com/p/FS11050/638-08-4-stearic-anhydride
https://www.nordmann.global/en/products/stearic-anhydride
https://www.benchchem.com/product/b1294976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Identifier Value Citation
CAS Number 638-08-4 [2][4]
Molecular Formula C36H7003 [2][41[5]
Molecular Weight 550.94 g/mol [2][4]
IUPAC Name Octadecanoic anhydride [1]
Synonyms Stearic acid anhydride, (14106]

Stearoyl anhydride

Linear Formula

[CH3(CH2)16C0O]20

[6]7]

Physicochemical Properties

The physical characteristics of stearic anhydride are foundational to its handling, storage, and

application in various experimental settings. It typically appears as a white to pale yellow waxy

solid, powder, or flakes.[1][6][7]

Property Value Citation

Melting Point 70-72°C [6][7]

Boiling Point 526.9 °C (at 760 mmHg) [4]

Density 0.855 g/cm? (at 80 °C) [4]

Flash Point 236.1 °C [4]
Insoluble in water; Soluble in

Solubility organic solvents like ethanol [11[81I9]

and chloroform.

Chemical Reactivity and Major Pathways

As a carboxylic acid anhydride, the reactivity of stearic anhydride is dominated by nucleophilic

acyl substitution. The two stearoyl groups are linked by an oxygen atom, creating two

electrophilic carbonyl carbons that are susceptible to attack by nucleophiles. The molecule is

sensitive to moisture and incompatible with strong oxidizing agents and strong bases.[10][11]
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Hydrolysis

In the presence of water or moisture, stearic anhydride readily hydrolyzes to form two
equivalents of stearic acid.[1][12] This is often an undesirable side reaction, necessitating

storage in dry, inert conditions.[10]
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Caption: Hydrolysis of stearic anhydride to stearic acid.

Alcoholysis (Esterification)

Stearic anhydride reacts with alcohols to yield one equivalent of a stearic acid ester and one
equivalent of stearic acid.[12] This reaction is a common method for attaching the long,
hydrophobic stearoyl chain to molecules containing hydroxyl groups.
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Caption: Esterification via reaction with an alcohol.
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Aminolysis (Amidation)

The reaction of stearic anhydride with a primary or secondary amine produces a stearamide
and a carboxylate salt of the amine.[12] Two equivalents of the amine are required; one acts as
the nucleophile, and the second acts as a base to deprotonate the resulting ammonium ion.
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Caption: Amidation via reaction with an amine.

Spectroscopic Data

Full spectroscopic data for stearic anhydride, including IR, *H-NMR, 3C-NMR, and Mass
Spectrometry, are available in public databases. The AIST Spectral Database (SDBS) lists
entry 7846 for this compound.[13] Key expected features include:

« Infrared (IR) Spectroscopy: Two characteristic C=0 stretching bands for an anhydride,
typically found around 1810 cm~* and 1750 cm~1, along with strong C-H stretching bands
near 2850-2950 cm~? from the long alkyl chains.

 NMR Spectroscopy: Signals in the aliphatic region (approx. 0.8-1.6 ppm) corresponding to
the CHs and CH: groups of the stearoyl chains.

e Mass Spectrometry: The molecular ion peak (M*) would be expected at m/z 550.94, with
fragmentation patterns corresponding to the loss of stearoyl or other alkyl groups.

Experimental Protocols
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Several methods exist for the synthesis of stearic anhydride. Below are protocols for two
common laboratory-scale preparations.

Protocol: Synthesis via Dicyclohexylcarbodiimide (DCC)
Coupling

This method provides high yields by using DCC to facilitate the dehydration of stearic acid.[14]
[15]

» Principle: Two molecules of stearic acid are coupled with the elimination of water, which is
consumed by DCC to form the insoluble byproduct dicyclohexylurea (DCU).

o Materials: Stearic acid, dicyclohexylcarbodiimide (DCC), carbon tetrachloride (or another
suitable non-polar solvent).

o Methodology:
o Dissolve stearic acid in carbon tetrachloride at room temperature.
o Add a stoichiometric amount (0.5 equivalents) of DCC to the solution.

o Stir the mixture at room temperature. The reaction progress can be monitored by the
precipitation of the white DCU solid.

o After the reaction is complete (typically a few hours), filter the mixture to remove the
precipitated DCU.

o Evaporate the solvent from the filtrate under reduced pressure to yield stearic anhydride,
which can be further purified by recrystallization if necessary.[15]
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Start: Materials
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Caption: Workflow for the synthesis of stearic anhydride using DCC.

Protocol: Synthesis from Stearoyl Chloride and Sodium

Stearate

This method relies on a classic nucleophilic acyl substitution reaction.[5]
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e Principle: The stearate anion from sodium stearate acts as a nucleophile, attacking the
electrophilic carbonyl carbon of stearoyl chloride to form the anhydride linkage and sodium

chloride as a byproduct.
e Materials: Stearoyl chloride, sodium stearate, petroleum ether.
o Methodology:

o In areaction vessel, add sodium stearate (1.0 equivalent) to stearoyl chloride (approx.
1.02 equivalents) with stirring at 25 °C over 30 minutes.

o Heat the mixture to 90 °C and continue stirring for 2 hours.
o Filter the hot reaction mixture to remove the sodium chloride byproduct.

o Allow the filtrate to cool and add petroleum ether to induce crystallization of the stearic

anhydride.

o Collect the resulting crystals by filtration, wash with cold solvent, and dry under reduced

pressure to yield the final product.[5]
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Caption: Workflow for synthesis from stearoyl chloride.

Applications in Research and Drug Development

Stearic anhydride's unique properties make it a valuable tool for scientists and drug
development professionals.
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» Biocompatible Polymers: It can be reacted with polysaccharides like dextran sulfate to create
biocompatible polymers for various biomedical applications.[2]

e Drug Delivery: As a lipophilic agent, it is used to modify drug molecules to enhance their
binding to albumin.[13] This strategy can extend the half-life of therapeutic agents in
circulation.

o Synthesis of Intermediates: It serves as a key starting material for a wide range of fatty acid
derivatives used in pharmaceutical and chemical research.[3]

o Material Science: It is employed as a plasticizer and coupling agent in the manufacturing of
specialized polymers, emulsifiers, and lubricants.[1]

Safety and Handling

Stearic anhydride is considered a hazardous chemical and requires careful handling.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[6][10][11]

e Handling: Work should be conducted in a well-ventilated area or fume hood.[10] Standard
personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is
required.[6][16] Avoid formation of dust.[10]

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.[10] To
maintain product integrity, storage under an inert atmosphere (e.g., nitrogen) is
recommended due to its moisture sensitivity.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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